molecular formula C20H20FNO2 B258707 4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether

4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether

Cat. No. B258707
M. Wt: 325.4 g/mol
InChI Key: ADGNMTYOBLMDMP-WUXMJOGZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as FMOC-Lys(Boc)-OH, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of FMOC-Lys(Boc)-OH is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes and proteins in the body. It has also been shown to activate certain pathways that are involved in cell signaling and growth. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
FMOC-Lys(Boc)-OH has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of certain cytokines and chemokines. This compound has also been shown to induce apoptosis in cancer cells. Moreover, it has been found to have neuroprotective effects and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

FMOC-Lys(Boc)-OH has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. Moreover, this compound has a high purity and can be used in the synthesis of peptides and proteins. However, one limitation of this compound is that it is relatively expensive compared to other compounds.

Future Directions

There are several future directions for the research on FMOC-Lys(Boc)-OH. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects and can reduce oxidative stress in the brain. Another potential application is in the development of novel drug delivery systems. FMOC-Lys(Boc)-OH has the ability to cross the blood-brain barrier, which makes it an attractive candidate for drug delivery to the brain. Moreover, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic interventions.
Conclusion:
In conclusion, FMOC-Lys(Boc)-OH is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties. Moreover, it has been used in the synthesis of peptides and proteins and has the potential to be used in the development of novel drug delivery systems. Further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic interventions.

Synthesis Methods

The synthesis of FMOC-Lys(Boc)-OH involves the reaction of 6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinone with 4-(bromomethyl)phenyl methanol in the presence of a base. This reaction produces 4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether as the final product. This method has been optimized to produce high yields of the compound.

Scientific Research Applications

FMOC-Lys(Boc)-OH has been extensively studied for its potential therapeutic applications. This compound has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Moreover, this compound has been used in the synthesis of peptides and proteins.

properties

Product Name

4-[3-(6-fluoro-2-methyl-3,4-dihydro-1(2H)-quinolinyl)-3-oxo-1-propenyl]phenyl methyl ether

Molecular Formula

C20H20FNO2

Molecular Weight

325.4 g/mol

IUPAC Name

(E)-1-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one

InChI

InChI=1S/C20H20FNO2/c1-14-3-7-16-13-17(21)8-11-19(16)22(14)20(23)12-6-15-4-9-18(24-2)10-5-15/h4-6,8-14H,3,7H2,1-2H3/b12-6+

InChI Key

ADGNMTYOBLMDMP-WUXMJOGZSA-N

Isomeric SMILES

CC1CCC2=C(N1C(=O)/C=C/C3=CC=C(C=C3)OC)C=CC(=C2)F

SMILES

CC1CCC2=C(N1C(=O)C=CC3=CC=C(C=C3)OC)C=CC(=C2)F

Canonical SMILES

CC1CCC2=C(N1C(=O)C=CC3=CC=C(C=C3)OC)C=CC(=C2)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.